C.I. Disperse Orange 60

Specification

• CAS No.: 12270-44-9
• Molecular Formula: C10H20O2
• Molecular Weight: 0

Introduction

Physical and Chemical Properties

Solvent Orange 60 appears as a yellowish-orange solid with a melting point of 230°C. The compound's molecular structure provides it with excellent stability characteristics that make it suitable for applications requiring resistance to degradation under demanding processing and usage conditions. Its chemical composition (C₁₈H₁₀N₂O) indicates a relatively simple molecular structure for a dye compound, yet it delivers complex performance benefits across multiple applications.

The physical state of the compound makes it suitable for incorporation into polymer matrices through various industrial processing methods. Its solubility characteristics allow it to function effectively as a solvent dye, providing coloration by dissolving within the polymer matrix rather than remaining as discrete particles.

Technical Performance Characteristics

The technical performance of Solvent Orange 60 stands out particularly in its tinting strength and resistance properties. These characteristics have been thoroughly tested across multiple polymer systems, with detailed results presented in Table 3.1.

Tinting Strength and Required Concentrations

The tinting strength of Solvent Orange 60 varies across different polymer matrices, requiring adjustments in concentration for optimal coloration. Table 3.1 presents the required dye percentages for achieving standard depth (1/3 SD) across major polymer systems.

Table 3.1: Tinting Strength Parameters of C.I Solvent Orange 60

Project	PS	ABS	PC	PET
Tinting strength (1/3 SD) Dye/%	0.28	0.56	0.155	0.119
Titanium dioxide/%	2	4	1	1

As evidenced by the data, Solvent Orange 60 demonstrates varying tinting efficiency across different polymer systems. The dye shows particularly efficient tinting in PC (polycarbonate) and PET (polyethylene terephthalate) systems, requiring concentrations of only 0.155% and 0.119% respectively to achieve standard depth. By contrast, ABS (acrylonitrile butadiene styrene) requires a significantly higher concentration (0.56%), indicating different interaction mechanisms between the dye and polymer matrices.

Thermal Resistance Properties

One of the most valuable characteristics of Solvent Orange 60 is its exceptional thermal resistance, making it suitable for engineering plastics processed at high temperatures. Table 3.2 summarizes the thermal stability across multiple polymer systems.

Table 3.2: Thermal Resistance Properties of C.I Solvent Orange 60

Thermal resistance/°C	PS	ABS	PC	PET
Pure tone 0.05%	300	280	350	-
White reduction 1:20	300	280	350	290

The data indicates exceptional thermal stability across all tested polymer systems. Particularly noteworthy is the performance in polycarbonate (PC), where the dye maintains stability up to 350°C in both pure tone and white reduction applications. This exceptional thermal resistance makes Solvent Orange 60 highly suitable for engineering plastics that undergo high-temperature processing or applications exposed to elevated temperatures during use.

Light Fastness Performance

Light fastness is a critical parameter for colorants used in products exposed to sunlight or artificial lighting. Solvent Orange 60 demonstrates excellent light fastness properties as shown in Table 3.3.

Table 3.3: Light Fastness Properties of C.I Solvent Orange 60

Light fastness degree	PS	ABS	PC	PET
Pure tone 0.05%	8	8	-	-
1/3 SD	6	7	7~8	-

The light fastness data indicates excellent performance across tested polymer systems, with ratings of 7-8 on an 8-point scale for many applications. This superior performance makes Solvent Orange 60 particularly valuable for products exposed to outdoor conditions or intense indoor lighting over extended periods.